Cas no 2382975-59-7 (2-Acetyl-3-fluorobenzaldehyde)

• Product Name: 2-Acetyl-3-fluorobenzaldehyde
• CAS No: 2382975-59-7
• MF: C₉H₇FO₂
• MW: 166.149086236954
• MDL: MFCD33550944
• CID: 5668431
• PubChem ID: 133059852
• Update Time: 2025-06-11

2-Acetyl-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-3-fluorobenzaldehyde
• 2382975-59-7
• EN300-27112784
• Benzaldehyde, 2-acetyl-3-fluoro-

• MDL： MFCD33550944
• Inchi： 1S/C9H7FO2/c1-6(12)9-7(5-11)3-2-4-8(9)10/h2-5H,1H3
• InChI Key： QCMWDBGMAKUCNB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C=O)=C1C(C)=O

Computed Properties

• Exact Mass: 166.04300762g/mol
• Monoisotopic Mass: 166.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 266.0±25.0 °C(Predicted)

Additional information on 2-Acetyl-3-fluorobenzaldehyde

Comprehensive Overview of 2-Acetyl-3-fluorobenzaldehyde (CAS No. 2382975-59-7): Properties, Applications, and Industry Insights

2-Acetyl-3-fluorobenzaldehyde (CAS No. 2382975-59-7) is a fluorinated aromatic aldehyde with a acetyl substituent, which has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated benzaldehyde derivatives, a group known for its versatility in organic synthesis and material science. The presence of both acetyl and fluoro functional groups enhances its reactivity, making it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for fluorinated building blocks like 2-Acetyl-3-fluorobenzaldehyde has surged due to their role in drug discovery. Fluorination is a key strategy in modern medicinal chemistry, as it improves metabolic stability and bioavailability. Researchers frequently search for "fluorinated aldehydes in drug design" or "CAS 2382975-59-7 applications," reflecting the compound's relevance in developing kinase inhibitors and antimicrobial agents. Its unique structure also aligns with trends in green chemistry, as fluorinated compounds often require fewer synthetic steps.

The physicochemical properties of 2-Acetyl-3-fluorobenzaldehyde include a molecular weight of 166.14 g/mol and a purity typically exceeding 97% (HPLC). Its solubility in polar organic solvents like DMSO and methanol facilitates its use in cross-coupling reactions, a topic often queried as "best solvents for fluorobenzaldehyde derivatives." Analytical techniques such as NMR (¹H, ¹³C, and ¹⁹F) and LC-MS are employed for characterization, addressing common search terms like "how to analyze CAS 2382975-59-7."

Beyond pharmaceuticals, this compound finds niche applications in advanced material science. Its ability to act as a precursor for liquid crystals and OLED materials has been explored, coinciding with rising searches for "fluorinated aldehydes in electronics." The electron-withdrawing nature of the fluoro group enhances charge transport properties, making it attractive for optoelectronic devices. However, challenges such as scale-up synthesis and cost-effectiveness remain focal points in industrial discussions.

From a regulatory perspective, 2-Acetyl-3-fluorobenzaldehyde is not classified under restricted categories, but proper handling guidelines (e.g., PPE usage) are recommended. Environmental concerns related to fluorinated organic compounds have spurred interest in "biodegradable fluorochemicals," though this compound's low ecotoxicity profile (based on structural analogs) positions it favorably. Suppliers often highlight its storage stability under inert conditions, a practical consideration for buyers.

In summary, 2-Acetyl-3-fluorobenzaldehyde (CAS No. 2382975-59-7) exemplifies the intersection of innovation and utility in fluorochemistry. Its dual functionality as a pharmaceutical intermediate and material precursor ensures sustained interest, while evolving research into "sustainable fluorination methods" may further expand its applications. As industries prioritize efficient synthetic routes and functional diversity, this compound is poised to remain a key player in specialty chemistry.